3-Iodo-4-methoxybenzonitrile
Overview
Description
3-Iodo-4-methoxybenzonitrile, also known as this compound or IMBN, is a nitrogen-containing heterocycle that is widely used in the synthesis of pharmaceuticals and other organic compounds. It is a colorless solid that is soluble in organic solvents and is stable under most conditions. IMBN has been used in a variety of scientific research applications, including as a catalyst, an inhibitor, and a reagent. Its versatility and stability make it an important tool in the synthesis of organic compounds.
Scientific Research Applications
Synthesis and Chemical Properties
- A new method for synthesizing related compounds, such as 4-hydroxy-3-iodo-5-nitrobenzonitrile, has been developed. This method is characterized by high yield and low cost (Zhao Hai-shuang, 2003).
- Research on the electronic and vibrational spectra, as well as the thermodynamic functions of 3- and 4-methoxy benzonitriles, has been conducted. This includes the analysis of infrared absorption and Raman spectra, providing insight into the molecular structure and behavior of these compounds (R. K. Goel & M. L. Agarwal, 1982).
- Studies on hydrogen-bonded complexes of 4-methoxybenzonitrile in both ground and lowest triplet states have been performed. These studies include IR, phosphorescence, and 15N NMR spectra, contributing to the understanding of molecular interactions and electronic structure (V. Bocharov et al., 1998).
Applications in Solar Cells and Electronics
- Density Functional Theory (DFT) studies on the electronic structures of 4-methoxybenzonitrile dye, especially in the context of dye-sensitized solar cells, have been conducted. These studies reveal important aspects of electron transfer processes and the role of the nitro group in the dye's electronic and spectral properties (A. Prakasam et al., 2013).
Chemical Reactions and Synthesis Processes
- Research has explored the reductive mechanism of related compounds like ioxynil in various solvents, shedding light on the chemical behavior and reaction pathways of similar benzonitrile derivatives (R. Sokolová et al., 2010).
- Studies on the solid acid-catalyzed dehydration/Beckmann rearrangement of aldoximes, including 4-methoxybenzaldoxime, highlight the high atom efficiency and environmentally friendly approaches to synthesizing benzonitriles (Bejoy Thomas, S. Prathapan, & S. Sugunan, 2005).
properties
IUPAC Name |
3-iodo-4-methoxybenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYNJBBWJVQMTNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C#N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10601087 | |
Record name | 3-Iodo-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82504-06-1 | |
Record name | 3-Iodo-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.